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Compound Name: Dibromobutene

Cat. No.: B8328900 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a thorough review of dibromobutene isomers, focusing

on their synthesis, reactivity, and applications in organic chemistry and drug development. The

information presented is intended to serve as a valuable resource for researchers and

scientists in the field.

Introduction to Dibromobutenes
Dibromobutenes are a class of unsaturated organobromine compounds with the chemical

formula C4H6Br2. The presence of a double bond and two bromine atoms makes them

versatile building blocks in organic synthesis. The most commonly encountered isomers in the

literature are 1,4-dibromo-2-butene (in its cis and trans configurations) and 3,4-dibromo-1-

butene. These isomers exhibit distinct reactivity profiles and are utilized in a variety of chemical

transformations, including nucleophilic substitutions and cycloaddition reactions. Their utility

extends to the synthesis of complex molecules, including pharmaceutical intermediates.

Synthesis of Dibromobutene Isomers
The primary route for the synthesis of 1,4-dibromo-2-butene involves the bromination of 1,3-

butadiene. This reaction can yield a mixture of products, including the cis and trans isomers of

1,4-dibromo-2-butene and 3,4-dibromo-1-butene. The reaction conditions, such as temperature

and solvent, can be controlled to favor the formation of the desired isomer.
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Synthesis of trans-1,4-Dibromo-2-butene
The trans isomer is often the thermodynamically more stable product and can be obtained with

good selectivity.

Experimental Protocol: Synthesis of trans-1,4-Dibromo-2-butene

Materials: 1,3-butadiene, bromine, chloroform (or dichloromethane), petroleum ether (or

ethanol).

Procedure:

A solution of 1,3-butadiene (1 part by weight) in chloroform (6 parts by weight) is prepared

in a reactor and cooled to below -15 °C with constant stirring.[1]

Bromine (2.4 parts by weight) is added dropwise to the cooled solution, maintaining the

temperature at -15 °C.[1]

After the addition is complete, the reaction mixture is stirred for a specified period (e.g., 5

hours at -5 to -15 °C in dichloromethane).

The solvent and any unreacted 1,3-butadiene are removed by distillation under reduced

pressure.[1]

The crude product is then purified by recrystallization from a suitable solvent, such as

petroleum ether or ethanol, to yield solid trans-1,4-dibromo-2-butene.[1]

Yield and Purity: Yields can be significant, with one report indicating a total yield of 73.1%

after purification. The purity of the final product can be very high, with GC analysis showing

99.86% purity for trans-1,4-dibromo-2-butene.

Synthesis of cis-1,4-Dibromo-2-butene
The cis isomer is typically formed as a minor product in the bromination of 1,3-butadiene. Its

isolation often requires careful fractional distillation or chromatography to separate it from the

more stable trans isomer.

Physicochemical Properties
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The physical and chemical properties of dibromobutene isomers are crucial for their handling,

storage, and application in synthesis.

Property
trans-1,4-Dibromo-
2-butene

cis-1,4-Dibromo-2-
butene

3,4-Dibromo-1-
butene

CAS Number 821-06-7 18866-73-4 10463-48-6

Molecular Formula C4H6Br2 C4H6Br2 C4H6Br2

Molecular Weight 213.90 g/mol 213.90 g/mol 213.90 g/mol

Appearance
White to light yellow

crystalline powder
- -

Melting Point 48-51 °C - -

Boiling Point 205 °C - -

Reactivity and Applications in Organic Synthesis
Dibromobutenes are valuable intermediates in a wide range of organic transformations,

primarily due to the reactivity of the carbon-bromine bonds and the presence of the double

bond.

Nucleophilic Substitution Reactions
The bromine atoms in 1,4-dibromo-2-butene are susceptible to nucleophilic attack, making it an

excellent substrate for SN2 reactions. This reactivity is widely exploited for the introduction of a

four-carbon chain and the synthesis of various functionalized molecules.

Synthesis of Heterocycles:cis-1,4-Dibromo-2-butene is a key precursor for the synthesis of

seven-membered heterocyclic rings, such as diazepines, which are important structural

motifs in medicinal chemistry. The reaction with bidentate nucleophiles, like substituted

ethylenediamines, leads to cyclization.

Experimental Protocol: Synthesis of N,N'-Dibenzyl-2,3-dihydro-1,4-diazepine
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Materials:cis-1,4-dibromo-2-butene, N,N'-dibenzylethylenediamine, a suitable base (e.g.,

potassium carbonate), and a solvent (e.g., DMF).

Procedure:

A mixture of N,N'-dibenzylethylenediamine and a base in a solvent is prepared.

cis-1,4-Dibromo-2-butene is added to the mixture.

The reaction is stirred at an appropriate temperature until completion, monitored by

techniques like TLC.

The product is isolated and purified using standard work-up and chromatographic

procedures.

Cycloaddition Reactions
The double bond in dibromobutenes can participate in cycloaddition reactions, most notably

the Diels-Alder reaction, where it can act as a dienophile. The presence of electron-withdrawing

bromine atoms can influence the reactivity of the double bond.

Conceptual Experimental Workflow: Diels-Alder Reaction of trans-1,4-Dibromo-2-butene

Reactants:trans-1,4-Dibromo-2-butene (dienophile) and a suitable diene (e.g.,

cyclopentadiene).

Solvent: A non-polar organic solvent like toluene or xylene.

Conditions: The reaction is typically carried out at elevated temperatures to overcome the

activation energy. The progress can be monitored by GC-MS or NMR spectroscopy.

Product: The reaction would yield a bicyclic adduct with a dibrominated six-membered ring.

The stereochemistry of the product (endo/exo) would be of interest.

The following diagram illustrates the general workflow for a Diels-Alder reaction.
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Caption: General workflow for a Diels-Alder reaction.

Synthesis of Organometallic Reagents
Dibromobutenes can be used to prepare Grignard reagents or other organometallic

compounds, although this application is less common. These reagents can then be used in

various carbon-carbon bond-forming reactions.

Applications in Drug Development
The unique structural features and reactivity of dibromobutenes make them valuable starting

materials and intermediates in the synthesis of pharmaceutically active compounds.

Scaffold for Bioactive Molecules: The butene backbone can be incorporated into larger

molecules to provide a specific spatial arrangement of functional groups, which is crucial for

binding to biological targets.

Synthesis of Pharmaceutical Intermediates: For example, trans-1,4-dibromo-2-butene is a

key intermediate in the synthesis of Aliskiren, a drug used to treat hypertension.

The following diagram illustrates a simplified logical flow of how a starting material like

dibromobutene can be utilized in a drug discovery pipeline.
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Caption: Role of dibromobutene in a drug discovery workflow.
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Conclusion
Dibromobutenes, particularly 1,4-dibromo-2-butene, are highly versatile and valuable reagents

in organic synthesis. Their ability to undergo a variety of transformations, including nucleophilic

substitutions and cycloadditions, has led to their use in the construction of complex organic

molecules and pharmaceutical intermediates. The stereochemistry of the double bond in cis

and trans isomers plays a crucial role in determining the structure of the final products. Further

exploration of the reactivity of less common isomers and the development of new synthetic

methodologies involving dibromobutenes will undoubtedly continue to enrich the field of

organic chemistry and contribute to the advancement of drug discovery.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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